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Compound of Interest

Compound Name: 14(Z)-Etherolenic acid

Cat. No.: B15549999 Get Quote

Essential Safety and Handling Guide for 14(Z)-
Etherolenic Acid
This guide provides immediate, essential safety and logistical information for handling 14(Z)-
Etherolenic acid in a research environment. Given that a specific Safety Data Sheet (SDS) for

14(Z)-Etherolenic acid (CAS 220308-61-2) is not readily available, the following procedures

are based on the SDS for a closely related isomer, Etherolenic Acid, and general best practices

for handling fatty acids and ethers.[1][2] Researchers must always conduct a risk assessment

for their specific experimental conditions.

Chemical and Physical Properties
While detailed experimental data for 14(Z)-Etherolenic acid is limited, information for the

related Etherolenic Acid provides some insight. It is important to note that 14(Z)-Etherolenic
acid is supplied in a solution.[1]
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Property Data

Molecular Formula C18H28O3[1]

Molecular Weight 292.41[1]

Physical State Solid (Supplied as a solution)[1]

Solubility Insoluble in water[3]

Storage Freezer[1]

Hazard Identification and Personal Protective Equipment
The safety data sheet for a related isomer, Etherolenic Acid, indicates that the substance is not

classified as hazardous.[2] However, as a general precaution when handling any chemical,

appropriate personal protective equipment (PPE) should be worn. May cause irritation upon

contact with skin and eyes, inhalation, or ingestion.[3]
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Body Part Required PPE
Specifications & Best

Practices

Eyes & Face Safety Goggles or Face Shield

Wear chemical safety goggles.

[3] A face shield is

recommended when there is a

risk of splashing.

Hands Chemical-Resistant Gloves

Wear chemically protective

gloves.[3] Nitrile gloves are a

common choice for handling

oils and many organic

chemicals.[4]

Body Laboratory Coat

A standard laboratory coat

should be worn to protect from

splashes and spills.

Respiratory Fume Hood or Respirator

Use in a well-ventilated area.

[5] If there is a risk of

generating aerosols or vapors,

work should be conducted in a

chemical fume hood.[5] In the

absence of adequate

ventilation, a NIOSH-approved

respirator may be necessary.

[6]

Operational and Disposal Plans
Pre-Handling Checklist

Review Safety Information: Read this guide and any available safety information thoroughly.

Locate Safety Equipment: Ensure easy access to an eyewash station, safety shower, and

fire extinguisher.

Prepare Work Area: Designate a clean and uncluttered area for handling, preferably within a

chemical fume hood.
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Don PPE: Put on all required personal protective equipment as outlined in the table above.

Step-by-Step Handling Protocol
Receiving and Storage: Upon receipt, store the container in a freezer as recommended.[1]

Equilibration: Before use, allow the container to warm to room temperature to prevent

condensation.

Aliquotting and Dilution:

Perform all manipulations of the stock solution within a chemical fume hood to minimize

inhalation exposure.

Use calibrated instruments for accurate measurements.

If creating dilutions, use the appropriate recommended solvent.

Post-Handling:

Tightly seal the container after use.

Return the stock solution to the freezer for storage.[1]

Clean the work area thoroughly.

Wash hands after handling the substance.[3]

First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.larodan.com/product/14z-etherolenic-acid/
https://www.larodan.com/product/14z-etherolenic-acid/
https://smsrail.com/wp-content/uploads/2024/07/Fatty-Acid-Ethyl-Esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes.[3][5] If irritation persists,

consult a physician.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][5] Seek medical

attention if irritation persists.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[3] Never give anything by mouth to an

unconscious person.[3] Seek medical attention.

[3]

Disposal Plan
Proper disposal of 14(Z)-Etherolenic acid and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 14(Z)-Etherolenic acid in a designated, properly labeled, and

sealed container for chemical waste.

Do not dispose of this chemical down the drain.[7]

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name.

Storage of Waste:
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Store the waste container in a designated and secure area, away from incompatible

materials.

Disposal:

Arrange for disposal through your institution's environmental health and safety (EHS)

office or a licensed chemical waste disposal company.

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and disposing of 14(Z)-
Etherolenic acid.
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Caption: Workflow for handling 14(Z)-Etherolenic acid.
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Caption: Disposal workflow for 14(Z)-Etherolenic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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